1,3,5-Tritert-butyl-2-isocyanobenzene

• CAS No.: 69847-28-5
• Molecular Formula: C19H29N
• Molecular Weight: 271.4 g/mol
• IUPAC Name: 1,3,5-tritert-butyl-2-isocyanobenzene
• InChI: InChI=1S/C19H29N/c1-17(2,3)13-11-14(18(4,5)6)16(20-10)15(12-13)19(7,8)9/h11-12H,1-9H3
• InChI Key: JTBCCXURHCRKGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)[N+]#[C-])C(C)(C)C

Description

1,3,5-Tritert-butyl-2-isocyanobenzene is a chemical compound with the molecular formula C19H29N and a molecular weight of 271.44 g/mol . It is also known by other names such as 2,4,6-tri-tert-butylphenyl isonitrile and supermesityl isonitrile . This compound is characterized by the presence of three tert-butyl groups attached to a benzene ring, along with an isocyanide functional group.

Preparation Methods

The synthesis of 1,3,5-tritert-butyl-2-isocyanobenzene typically involves the reaction of 1,3,5-tritert-butylbenzene with a suitable isocyanide precursor under specific reaction conditions

Chemical Reactions Analysis

1,3,5-Tritert-butyl-2-isocyanobenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidation products.

Reduction: Reduction reactions can convert the isocyanide group to other functional groups.

Substitution: The tert-butyl groups can undergo substitution reactions with suitable reagents.

Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,3,5-Tritert-butyl-2-isocyanobenzene has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound’s unique structure makes it useful in studying biological interactions and mechanisms.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,3,5-tritert-butyl-2-isocyanobenzene involves its interaction with specific molecular targets and pathways. The isocyanide group can form strong bonds with metal ions, making it a valuable ligand in coordination chemistry. The tert-butyl groups provide steric hindrance, influencing the compound’s reactivity and interactions .

Comparison with Similar Compounds

1,3,5-Tritert-butyl-2-isocyanobenzene can be compared with other similar compounds such as:

1,3,5-Tritert-butylbenzene: Lacks the isocyanide group, making it less reactive in certain chemical reactions.

2,4,6-Tri-tert-butylphenyl isocyanide: Another name for the same compound, highlighting its structural features.

The uniqueness of this compound lies in its combination of tert-butyl groups and an isocyanide functional group, which imparts distinct chemical properties and reactivity.